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Compound of Interest

Compound Name: KRN2 bromide

Cat. No.: B2707585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

KRN2 bromide stock solutions in dimethyl sulfoxide (DMSO). KRN2 bromide is a selective

inhibitor of the nuclear factor of activated T cells 5 (NFAT5), a key transcription factor implicated

in inflammatory responses.[1][2][3][4] Proper preparation of stock solutions is critical for

accurate and reproducible experimental results in studies investigating the therapeutic potential

of KRN2 bromide. This protocol outlines the necessary materials, a step-by-step procedure for

solubilization, and best practices for storage to ensure the stability and efficacy of the

compound.

Compound Information
A summary of the key quantitative data for KRN2 bromide is presented in Table 1. This

information is essential for accurate calculations and solution preparation.

Table 1: Quantitative Data for KRN2 Bromide
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Property Value Source(s)

Molecular Formula C₂₇H₂₃BrFNO₄ [5]

Molecular Weight 524.38 g/mol

Purity (Typical) ≥98%

CAS Number 1390654-28-0

Appearance Light yellow to yellow solid

Experimental Protocol: Preparation of a 10 mM
KRN2 Bromide Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of KRN2 bromide in DMSO.

This concentration is a common starting point for in vitro and in vivo studies.

2.1. Materials

KRN2 bromide powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

2.2. Procedure

Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for KRN2
bromide and DMSO. Handle the compound in a well-ventilated area, avoiding inhalation of
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dust and direct contact with skin and eyes.

Determine the Required Mass: To prepare a 10 mM stock solution, calculate the mass of

KRN2 bromide needed using the following formula: Mass (mg) = Desired Concentration (M)

x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g) For 1 mL (0.001 L) of a 10 mM

(0.01 M) solution: Mass (mg) = 0.01 mol/L x 0.001 L x 524.38 g/mol x 1000 mg/g = 5.24 mg

Weighing the Compound: Carefully weigh out the calculated amount of KRN2 bromide
powder using an analytical balance and place it into a sterile microcentrifuge tube or vial.

Adding the Solvent: Add the desired volume of anhydrous DMSO to the tube containing the

KRN2 bromide powder.

Dissolution: Tightly cap the tube and vortex the solution until the KRN2 bromide is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots as

recommended in Table 2.

2.3. Storage and Stability

Proper storage is crucial to maintain the integrity of the KRN2 bromide stock solution.

Table 2: Storage Conditions for KRN2 Bromide

Form
Storage
Temperature

Stability Period Source(s)

Powder -20°C 2 years

In DMSO -80°C 6 months

In DMSO -20°C 1 month

In DMSO 4°C 2 weeks

Note: For long-term storage, -80°C is recommended. Avoid repeated freeze-thaw cycles.
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Application Guidelines
For cell-based assays, it is recommended to dilute the DMSO stock solution in the culture

medium to the desired final concentration. To avoid cellular toxicity, the final concentration of

DMSO in the culture medium should be kept low, typically below 0.5%. A vehicle control

(culture medium with the same final concentration of DMSO) should always be included in

experiments.

Visual Representations
Diagram 1: Experimental Workflow for KRN2 Bromide Stock Solution Preparation
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Caption: Workflow for preparing KRN2 bromide stock solution.

Diagram 2: NFAT5 Signaling Pathway Inhibition by KRN2
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Caption: KRN2 inhibits the NFAT5 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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